2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide

• IUPAC Name: 2-[1-(2-cyanoethyl)benzimidazol-2-yl]-N-[(2-nitrophenyl)methyl]acetamide
• InChI: InChI=1S/C19H17N5O3/c20-10-5-11-23-17-9-4-2-7-15(17)22-18(23)12-19(25)21-13-14-6-1-3-8-16(14)24(26)27/h1-4,6-9H,5,11-13H2,(H,21,25)
• InChI Key: WJXJPZBUVBNNDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CC2=NC3=CC=CC=C3N2CCC#N)[N+](=O)[O-]
• Molecular Formula: C19H17N5O3
• Molecular Weight: 363.4 g/mol

Description

2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide is not fully understood. However, it is believed to exert its antimicrobial and antitumor effects by inhibiting the growth and proliferation of bacterial and cancer cells. It is also thought to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide can induce apoptosis (programmed cell death) in cancer cells. It has also been found to exhibit antibacterial activity against various strains of bacteria. In addition, it has been found to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide in lab experiments include its potent antimicrobial, antitumor, and anti-inflammatory properties. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide. These include:
1. Further studies to elucidate its mechanism of action.
2. Investigation of its potential use as a fluorescent probe for the detection of metal ions.
3. Development of new derivatives with improved pharmacological properties.
4. Evaluation of its potential use in combination with other drugs for the treatment of various diseases.
5. Investigation of its potential use in the development of new antimicrobial agents.
Conclusion:
2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields make it an interesting compound for further study. However, more research is needed to fully understand its mechanism of action and to evaluate its potential use in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide involves a series of chemical reactions. The starting materials include 2-nitrobenzaldehyde, 1,2-diaminobenzene, and 2-chloroethyl cyanide. These are reacted in the presence of a base and a solvent to yield the desired product.

Scientific Research Applications

2-[1-(2-cyanoethyl)-1H-benzimidazol-2-yl]-N-(2-nitrobenzyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.